Cas no 132898-37-4 (Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate)

• Product Name: Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate
• CAS No: 132898-37-4
• MF: C₂₀H₁₄N₄O₁₄S₂
• MW: 598.473562717438
• CID: 2770590
• PubChem ID: 71341035
• Update Time: 2025-04-21

Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate Chemical and Physical Properties

Names and Identifiers

• 132898-37-4
• DTXSID30768060
• Bis[(2,6-dinitrophenyl)methyl] benzene-1,3-disulfonate

• Inchi： 1S/C20H14N4O14S2/c25-21(26)17-6-2-7-18(22(27)28)15(17)11-37-39(33,34)13-4-1-5-14(10-13)40(35,36)38-12-16-19(23(29)30)8-3-9-20(16)24(31)32/h1-10H,11-12H2
• InChI Key： JRKBARVPPQIJRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)S(=O)(=O)OCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-])(=O)(=O)OCC1C(=CC=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 597.99479348Da
• Monoisotopic Mass: 597.99479348Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 287Ų